Cas no 161115-88-4 (2-(2-Methylphenyl)piperazine dihydrochloride)

• Product Name: 2-(2-Methylphenyl)piperazine dihydrochloride
• CAS No: 161115-88-4
• MF: C₁₁H₁₈Cl₂N₂
• MW: 249.180020809174
• CID: 4609045
• PubChem ID: 70608733
• Update Time: 2025-05-24

2-(2-Methylphenyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)piperazine dihydrochloride
• 2-(2-Methylphenyl)piperazine diHCl
• 2-(2-Methylphenyl)piperazinedihydrochloride
• 2-(2-methylphenyl)piperazine;dihydrochloride
• E74507
• Z2768769328
• 161115-88-4
• CS-0163273
• SCHEMBL11553326
• Z2752267996
• EN300-365346
• BS-46374
• 2-(2-Methylphenyl)piperazine dihydrochloride

• Inchi： 1S/C11H16N2.2ClH/c1-9-4-2-3-5-10(9)11-8-12-6-7-13-11;;/h2-5,11-13H,6-8H2,1H3;2*1H
• InChI Key： OERPRZGKLYYSHB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCNCC1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 248.0847040g/mol
• Monoisotopic Mass: 248.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Additional information on 2-(2-Methylphenyl)piperazine dihydrochloride

2-(2-Methylphenyl)piperazine Dihydrochloride: A Comprehensive Overview

The compound 2-(2-Methylphenyl)piperazine dihydrochloride, with the CAS number 161115-88-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse applications in drug discovery and materials science. The structure of this compound comprises a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a 2-methylphenyl substituent attached to the second carbon of the piperazine ring. The dihydrochloride form indicates that the compound exists as a salt with two hydrochloric acid molecules.

Piperazines, including 2-(2-Methylphenyl)piperazine dihydrochloride, are known for their ability to form hydrogen bonds due to the presence of nitrogen atoms in the ring. This property makes them valuable in drug design, particularly in creating bioisosteres or mimics of natural molecules. Recent studies have highlighted the potential of piperazine derivatives in targeting various therapeutic areas, such as central nervous system disorders, cancer, and infectious diseases.

One of the most promising applications of 2-(2-Methylphenyl)piperazine dihydrochloride lies in its role as a building block for more complex molecules. Researchers have utilized this compound to synthesize bioactive agents with enhanced pharmacokinetic profiles. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. This finding underscores the importance of exploring piperazine-based compounds for therapeutic interventions.

In addition to its pharmacological applications, 2-(2-Methylphenyl)piperazine dihydrochloride has also been investigated for its potential in materials science. The compound's ability to form stable crystal structures has led to its use in designing novel materials with tailored properties. A recent study reported that when incorporated into polymer matrices, this compound enhances the mechanical strength and thermal stability of the resulting materials, making it a candidate for advanced composite materials.

The synthesis of 2-(2-Methylphenyl)piperazine dihydrochloride typically involves a multi-step process that includes nucleophilic substitution and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have successfully employed microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods.

Beyond its direct applications, 2-(2-Methylphenyl)piperazine dihydrochloride serves as a valuable tool in chemical education and research. Its structure provides an excellent model for teaching students about heterocyclic chemistry and salt formation. Moreover, its reactivity under various conditions offers insights into the behavior of nitrogen-containing heterocycles in organic reactions.

In conclusion, 2-(2-Methylphenyl)piperazine dihydrochloride, with CAS number 161115-88-4, is a versatile compound with significant potential across multiple disciplines. Its role as a building block for drug development, its contributions to materials science, and its utility in chemical research highlight its importance in contemporary scientific endeavors. As research continues to uncover new applications and properties of this compound, it is likely to remain a focal point in both academic and industrial settings.